Cas no 17291-05-3 (2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-)

2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- structure
17291-05-3 structure
Product Name:2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
CAS No:17291-05-3
MF:C16H16O7
MW:320.294045448303
CID:158125
PubChem ID:176920
Update Time:2025-04-19

2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
    • (-)-EGC-4'-O-ME
    • 4'-O-methyl-epigallocatechin
    • (-)-EPIGALLOCATECHIN-4'-O-METHYL ETHER
    • (-)-Epigallocatechin-4'-O-methylether 〔(-)-EGC-4'-O-Me〕
    • Ourateacatechin
    • 3,3',5,5',7-Flavanpentol, 4'-methoxy-, (-)-
    • DTXSID00938238
    • 2H-1-Benzopyran-3,5,7-triol, 2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)-
    • 4'-O-Methyl-epi-gallocatechin
    • 17291-05-3
    • Ouratea catechin
    • (-)-4'-O-methylepigallocatechin
    • Q27138593
    • (-)-4''-O-methylepigallocatechin
    • LMPK12020134
    • 4'-Methyl-(-)-epigallocatechin
    • 4'-O-Methyl-(-)-epigallocatechin
    • UNII-WM87TQ077U
    • BDBM50260057
    • CHEMBL485460
    • CHEBI:70253
    • (2R,3R)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • Ouratea-Catechin
    • (-)-4'-Methylepigallocatechin
    • SCHEMBL13099972
    • 2H-1-Benzopyran-3,5,7-triol, 2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R-cis)-
    • 4'-Methylepigallocatechin
    • 4'-O-Methyl-(-)-Epi-Gallocatechin
    • 4'-O-Methylepigallocatechin
    • WM87TQ077U
    • 2-(3,5-Dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • 4'-Methyl-epigallocatechin
    • ConMedNP.1821
    • Gallocatechin 4'-methyl ether
    • Dataset-S1.355
    • Dataset-S1.354
    • 4'-O-methylgallocatechin
    • (2R,3S)-2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • ConMedNP.1820
    • ent-Gallocatechin 4'-methyl ether
    • Inchi: 1S/C16H16O7/c1-22-16-11(19)2-7(3-12(16)20)15-13(21)6-9-10(18)4-8(17)5-14(9)23-15/h2-5,13,15,17-21H,6H2,1H3/t13-,15-/m1/s1
    • InChI Key: ITDYPNOEEHONAH-UKRRQHHQSA-N
    • SMILES: O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)O)OC)O)O)O)O

Computed Properties

  • Exact Mass: 320.09000
  • Monoisotopic Mass: 320.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 119.61000
  • LogP: 1.55470

2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1-Benzopyran-3,5,7-triol,2-(3,5-dihydroxy-4-methoxyphenyl)-3,4-dihydro-, (2R,3R)- Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.